N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline

• IUPAC Name: N-methyl-N-[(1-methylbenzimidazol-2-yl)methyl]aniline
• InChI: InChI=1S/C16H17N3/c1-18(13-8-4-3-5-9-13)12-16-17-14-10-6-7-11-15(14)19(16)2/h3-11H,12H2,1-2H3
• InChI Key: MYVBQKCLVRWGLL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN(C)C3=CC=CC=C3
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• Solubility: >37.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potency and potential for abuse. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been linked to numerous adverse health effects and even fatalities. Despite its potential dangers, MMB-FUBINACA has also shown promise as a tool for scientific research, particularly in the area of cannabinoid receptor pharmacology.

Mechanism of Action

Like other synthetic cannabinoids, N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline-FUBINACA acts as an agonist of the cannabinoid receptors CB1 and CB2. This means that it binds to these receptors and activates them, leading to a range of physiological and psychological effects. However, the exact mechanism by which this compound-FUBINACA interacts with these receptors is not fully understood and requires further research.
Biochemical and Physiological Effects:
The effects of this compound-FUBINACA on the body can vary depending on factors such as dosage, route of administration, and individual susceptibility. Some of the reported effects include altered perception, impaired coordination, tachycardia, hypertension, and respiratory depression. These effects are similar to those seen with other synthetic cannabinoids and may be due to the compound's interaction with the CB1 receptor in the brain.

Advantages and Limitations for Lab Experiments

N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline-FUBINACA has several advantages as a tool for scientific research. Its high potency and selectivity for the CB1 receptor make it useful for studying the effects of this receptor on various physiological processes. Additionally, its synthetic nature allows for precise control over its chemical structure and properties, which can aid in the development of new drugs targeting this receptor.
However, this compound-FUBINACA also has several limitations that must be taken into account. Its potential for abuse and adverse health effects means that strict safety protocols must be followed when handling this compound. Additionally, its effects on the body may be unpredictable and may vary depending on the specific experimental conditions.

Future Directions

There are several possible future directions for research involving N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline-FUBINACA and other synthetic cannabinoids. One area of interest is the development of new drugs targeting the CB1 receptor for the treatment of various medical conditions, such as chronic pain and epilepsy. Additionally, further research is needed to fully understand the mechanisms by which these compounds interact with the cannabinoid receptors and how this interaction affects various physiological processes. Finally, efforts to improve the safety and efficacy of these compounds for scientific research should continue, with a focus on minimizing the risk of adverse health effects and improving experimental outcomes.

Scientific Research Applications

N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline-FUBINACA has been used in a variety of scientific studies to investigate the pharmacology of cannabinoid receptors. These receptors are found throughout the body and play a role in a wide range of physiological processes, including pain sensation, mood regulation, and immune function. By studying the effects of this compound-FUBINACA on these receptors, researchers can gain insights into the underlying mechanisms of these processes and potentially develop new treatments for various medical conditions.